Cas no 1214324-53-4 (3-(Pyridin-4-yl)isonicotinonitrile)

• Product Name: 3-(Pyridin-4-yl)isonicotinonitrile
• CAS No: 1214324-53-4
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• CID: 4801802
• Update Time: 2025-05-19

3-(Pyridin-4-yl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)isonicotinonitrile
• 3-(Pyridin-4-yl)isonicotinonitrile

• Inchi： 1S/C11H7N3/c12-7-10-3-6-14-8-11(10)9-1-4-13-5-2-9/h1-6,8H
• InChI Key： DMYQZZXRTNBTLX-UHFFFAOYSA-N
• SMILES： N1C=CC(C#N)=C(C=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.1
• Topological Polar Surface Area: 49.6

Additional information on 3-(Pyridin-4-yl)isonicotinonitrile

Introduction to 3-(Pyridin-4-yl)isonicotinonitrile (CAS No. 1214324-53-4)

3-(Pyridin-4-yl)isonicotinonitrile, also known by its CAS number 1214324-53-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a pyridine ring and a cyano group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(Pyridin-4-yl)isonicotinonitrile can be represented as C₁₀H₇N₃. The compound's molecular weight is 173.18 g/mol, and it is typically synthesized through a series of well-defined chemical reactions. One common synthetic route involves the condensation of 4-cyanopyridine with isonicotinic acid, followed by dehydrogenation to form the desired product. This synthetic pathway has been extensively studied and optimized to ensure high yields and purity levels, making it suitable for both laboratory-scale synthesis and industrial production.

In recent years, 3-(Pyridin-4-yl)isonicotinonitrile has been the subject of numerous scientific investigations due to its potential therapeutic applications. Research has shown that this compound exhibits a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-(Pyridin-4-yl)isonicotinonitrile effectively inhibits the activity of certain kinases involved in inflammatory pathways, making it a promising lead compound for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-(Pyridin-4-yl)isonicotinonitrile has also shown potential as an anti-cancer agent. A study conducted by researchers at the National Cancer Institute found that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it was shown to inhibit the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 3-(Pyridin-4-yl)isonicotinonitrile could be developed into a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anti-cancer activities, 3-(Pyridin-4-yl)isonicotinonitrile has also been investigated for its neuroprotective effects. A study published in the Journal of Neurochemistry in 2022 reported that this compound exhibits neuroprotective properties by reducing oxidative stress and preventing neuronal cell death. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 3-(Pyridin-4-yl)isonicotinonitrile to protect neurons from damage makes it a promising candidate for the development of neuroprotective drugs.

The pharmacokinetic properties of 3-(Pyridin-4-yl)isonicotinonitrile have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and is rapidly absorbed into the bloodstream following oral administration. Furthermore, it has been found to have low toxicity and good safety profiles in animal models, which are essential considerations for drug development.

In conclusion, 3-(Pyridin-4-yl)isonicotinonitrile (CAS No. 1214324-53-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action and optimize its properties for clinical use, highlighting its significant potential as a future therapeutic agent.